Cas no 56558-34-0 (N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine)

N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine structure
56558-34-0 structure
Product Name:N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine
CAS No:56558-34-0
MF:C14H25N
MW:207.355004072189
CID:1599031
PubChem ID:29827
Update Time:2025-04-21

N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine
    • 1-[2-(Adamantan-1-yl)phenyl]-N-methylpropan-2-amine
    • LogP</sup>
    • 1-(1-adamantyl)-N-methylpropan-2-amine
    • Adamantylmethamphetamine
    • 56558-34-0
    • 1-(1-adamantyl)-2-(N-methylamino)propane
    • DTXSID90972000
    • Tricyclo(3.3.1.1(3,7))decane-1-ethanamine, N,alpha-dimethyl-, (+-)-
    • 2-Methylamino-1-(adamant-1'-yl)propane
    • 1-(Adamantan-1-yl)-N-methylpropan-2-amine
    • Inchi: 1S/C14H25N/c1-10(15-2)6-14-7-11-3-12(8-14)5-13(4-11)9-14/h10-13,15H,3-9H2,1-2H3
    • InChI Key: LMGZYDOGXGRMSP-UHFFFAOYSA-N
    • SMILES: N(C)C(C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 283.23017
  • Monoisotopic Mass: 207.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.036
  • Boiling Point: 388.9°C at 760 mmHg
  • Flash Point: 172°C
  • Refractive Index: 1.564
  • PSA: 12.03
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